Cas no 52240-10-5 (Benzonitrile, 4-(1,6-dihydro-6-oxo-3-pyridazinyl)-)
52240-10-5 structure
Product Name:Benzonitrile, 4-(1,6-dihydro-6-oxo-3-pyridazinyl)-
CAS No:52240-10-5
MF:C11H7N3O
MW:197.192781686783
CID:360112
PubChem ID:19419491
Update Time:2025-04-19
Benzonitrile, 4-(1,6-dihydro-6-oxo-3-pyridazinyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile, 4-(1,6-dihydro-6-oxo-3-pyridazinyl)-
- 4-(6-oxo-1,6-dihydropyridazin-3-yl)benzonitrile
- 4-(6-oxo-1H-pyridazin-3-yl)benzonitrile
- 6-(p-cyanophenyl)-3(2H)-pyridazinone
- FT-0746677
- SCHEMBL1151830
- 52240-10-5
- DTXSID80598672
- HEKNIPLMGLOMOP-UHFFFAOYSA-N
- 6-(4-cyanophenyl)-2h-pyridazin-3-one
-
- Inchi: 1S/C11H7N3O/c12-7-8-1-3-9(4-2-8)10-5-6-11(15)14-13-10/h1-6H,(H,14,15)
- InChI Key: HEKNIPLMGLOMOP-UHFFFAOYSA-N
- SMILES: O=C1C=CC(C2C=CC(C#N)=CC=2)=NN1
Computed Properties
- Exact Mass: 197.05901
- Monoisotopic Mass: 197.058911855g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 367
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 65.2Ų
Experimental Properties
- PSA: 65.25
Benzonitrile, 4-(1,6-dihydro-6-oxo-3-pyridazinyl)- Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
52240-10-5 (Benzonitrile, 4-(1,6-dihydro-6-oxo-3-pyridazinyl)-) Related Products
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- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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